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Compound of Interest

Compound Name: Vitene

Cat. No.: B1226750

Initial analysis of the term "Vitene" indicates that it does not refer to a single molecular entity.
Instead, "Vitene" is primarily associated with two distinct products: a nutritional supplement and
a fungicide. This guide will focus on the components of the anti-aging food supplement, as its
constituents are of greater relevance to researchers, scientists, and drug development
professionals. We will also briefly address the chemical identity of the fungicide for clarity.

The anti-aging supplement sold under the brand name "Vitene" is a proprietary blend of
several active ingredients.[1] While the complete formulation is not publicly disclosed, key
components identified include green tea extract, alpha-lipoic acid (ALA), acetyl-L-carnitine, and
chlorella extract.[1] This guide will provide a detailed technical overview of the principal
bioactive molecules within this formulation: Alpha-Lipoic Acid and Acetyl-L-Carnitine, for which
extensive scientific literature is available.

Table 1: Molecular and Physical Data of Key "Vitene"
Components

Molecular Weight (
Compound Molecular Formula Imol ) IUPAC Name
g/mo

(R)-5-(1,2-dithiolan-3-

Alpha-Lipoic Acid CsH1402S2 206.33 ) )
yl)pentanoic acid
(R)-3-acetyloxy-4-

Acetyl-L-Carnitine CoH17NOa4 203.24 (trimethylazaniumyl)b

utanoate
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Alpha-Lipoic Acid (ALA)

Alpha-lipoic acid is a naturally occurring organosulfur compound that plays a crucial role in
aerobic metabolism. It is a powerful antioxidant, capable of neutralizing a wide variety of
reactive oxygen species.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Quantification of ALA in Plasma:

o Sample Preparation: Plasma samples are treated with a reducing agent, such as
dithiothreitol (DTT), to convert the disulfide bond of ALA to free thiols. This is followed by
protein precipitation using an organic solvent like acetonitrile or methanol.

» Chromatographic Conditions: A C18 reverse-phase column is typically used for separation.
The mobile phase often consists of a mixture of an aqueous buffer (e.g., phosphate buffer)
and an organic modifier (e.g., acetonitrile or methanol) in an isocratic or gradient elution
mode.

o Detection: Detection is commonly achieved using electrochemical detection (ECD) or mass
spectrometry (MS) for high sensitivity and specificity. UV detection is also possible but is less
sensitive.

Signaling Pathways

ALA is known to influence several key signaling pathways, primarily related to its antioxidant
and anti-inflammatory properties. One of the most significant is its modulation of the Nrf2-ARE
(Nuclear factor erythroid 2-related factor 2-Antioxidant Response Element) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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